Cas no 1261680-90-3 (3-Bromo-2'-hydroxy-5'-(trifluoromethyl)propiophenone)

• Product Name: 3-Bromo-2'-hydroxy-5'-(trifluoromethyl)propiophenone
• CAS No: 1261680-90-3
• MF: C₁₀H₈BrF₃O₂
• MW: 297.068532943726
• CID: 4984788
• Update Time: 2025-05-25

3-Bromo-2'-hydroxy-5'-(trifluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2'-hydroxy-5'-(trifluoromethyl)propiophenone

• Inchi： 1S/C10H8BrF3O2/c11-4-3-9(16)7-5-6(10(12,13)14)1-2-8(7)15/h1-2,5,15H,3-4H2
• InChI Key： RINSWZYETCRXSN-UHFFFAOYSA-N
• SMILES： BrCCC(C1C(=CC=C(C(F)(F)F)C=1)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 255
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Additional information on 3-Bromo-2'-hydroxy-5'-(trifluoromethyl)propiophenone

3-Bromo-2'-hydroxy-5'-(trifluoromethyl)propiophenone

3-Bromo-2'-hydroxy-5'-(trifluoromethyl)propiophenone, also known by its CAS number 1261680-90-3, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and advanced materials. This compound is characterized by its unique structure, which includes a bromine atom at the 3-position, a hydroxyl group at the 2'-position, and a trifluoromethyl group at the 5'-position of a propiophenone backbone. These functional groups confer the compound with remarkable chemical reactivity and biological activity, making it a valuable intermediate in various synthetic pathways.

The synthesis of 3-Bromo-2'-hydroxy-5'-(trifluoromethyl)propiophenone typically involves multi-step organic reactions, often starting from readily available aromatic precursors. The introduction of the bromine atom and the trifluoromethyl group is achieved through electrophilic substitution reactions, while the hydroxyl group is introduced via hydroxylation or oxidation processes. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste generation.

In terms of physical properties, 3-Bromo-2'-hydroxy-5'-(trifluoromethyl)propiophenone exhibits a high melting point due to its rigid molecular structure and strong intermolecular hydrogen bonding. Its solubility in organic solvents is moderate, making it suitable for various solution-based reactions. The compound also demonstrates UV absorption characteristics, which are attributed to its conjugated aromatic system and electron-withdrawing substituents. These properties make it an ideal candidate for applications in optoelectronic materials and sensors.

The biological activity of 3-Bromo-2'-hydroxy-5'-(trifluoromethyl)propiophenone has been extensively studied in recent years. Research has shown that this compound exhibits potent antioxidant and anti-inflammatory properties, making it a promising candidate for drug development targeting chronic diseases such as neurodegenerative disorders and cardiovascular diseases. Additionally, studies have highlighted its potential as an anticancer agent due to its ability to induce apoptosis in cancer cells while sparing normal cells.

In the field of agrochemistry, 3-Bromo-2'-hydroxy-5'-(trifluoromethyl)propiophenone has been investigated as a lead compound for developing novel pesticides and herbicides. Its ability to inhibit key enzymes involved in plant growth regulation has shown promise in controlling invasive species and improving crop yields. Furthermore, its trifluoromethyl group contributes to enhanced stability against environmental degradation, ensuring prolonged efficacy in agricultural applications.

The application of 3-Bromo-2'-hydroxy-5'-(trifluoromethyl)propiophenone extends beyond traditional chemical industries. Recent breakthroughs have explored its use in the synthesis of advanced materials such as organic light-emitting diodes (OLEDs) and perovskite solar cells. Its electronic properties make it an excellent candidate for enhancing device performance by improving charge transport and emission efficiency.

In conclusion, 3-Bromo-2'-hydroxy-5'-(trifluoromethyl)propiophenone, with its unique structure and versatile functional groups, stands as a pivotal molecule in contemporary chemical research. Its wide-ranging applications across pharmaceuticals, agrochemicals, and materials science underscore its importance as a valuable building block for innovative technologies. As research continues to uncover new facets of its potential, this compound is poised to play an increasingly significant role in addressing global challenges in health, agriculture, and energy.